Cas no 1006465-88-8 (1-ethyl-N-(thiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-N-(thiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1006465-88-8
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5165827
• PubChem ID: 19626783
• Update Time: 2026-03-04

1-ethyl-N-(thiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-ethyl-N-(2-thienylmethyl)-
• 1-Ethyl-N-(thiophen-2-ylmethyl)-1h-pyrazol-4-amine
• 1-ethyl-N-(thiophen-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H13N3S/c1-2-13-8-9(6-12-13)11-7-10-4-3-5-14-10/h3-6,8,11H,2,7H2,1H3
• InChI Key： FBWYMRZNFBSMAU-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(NCC2SC=CC=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-ethyl-N-(thiophen-2-yl)methyl-1H-pyrazol-4-amine

1-Ethyl-N-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

1-Ethyl-N-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine, identified by the CAS number 1006465-88-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a pyrazole ring, an ethyl group, and a thiophene substituent, has garnered attention due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in various biological pathways, making it a promising candidate for further exploration.

The synthesis of 1-Ethyl-N-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the ethyl and thiophene groups through strategic substitution reactions. The choice of reagents and reaction conditions is critical to ensure high yields and purity. Researchers have optimized these steps, leveraging modern catalytic methods to enhance efficiency and reduce environmental impact.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have revealed that the molecule exhibits a planar geometry around the pyrazole ring, which is essential for its interactions with biological targets. The thiophene substituent, known for its aromaticity and electron-withdrawing properties, plays a pivotal role in modulating the compound's electronic characteristics.

Recent research has focused on the biological activity of 1-Ethyl-N-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory therapies. Additionally, studies have explored its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. These findings underscore the compound's versatility and highlight its potential for further development into therapeutic agents.

The application of computational chemistry tools has also been instrumental in understanding the compound's behavior at the molecular level. Docking studies have provided insights into how it interacts with protein targets, revealing key binding motifs that could be exploited for drug design. Furthermore, molecular dynamics simulations have shed light on the compound's stability and conformational flexibility under physiological conditions.

In conclusion, 1-Ethyl-N-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine (CAS No. 1006465-88-8) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future drug development efforts.